Apo-8'-lycopenal
Overview
Description
Apo-8'-lycopenal is a triterpenoid.
Apo-8'-lycopenal is a natural product found in Solanum lycopersicum and Nostoc with data available.
Scientific Research Applications
Metabolic Presence and Quantification
Apo-8'-lycopenal, along with other apo-lycopenals, is present in various foods and human plasma. Research by Kopec et al. (2010) highlighted that apo-lycopenals, including apo-8'-lycopenal, are found in raw and processed foods and in human plasma. These findings were derived from the study of tomatoes, red grapefruit, watermelon, processed tomato products, and plasma from individuals who consumed tomato juice, illustrating the broad presence of these compounds in both diet and human biochemistry (Kopec et al., 2010).
Cellular Effects and Potential Health Benefits
Yang et al. (2012) investigated the impact of apo-8'-lycopenal on cellular health, particularly its role in inducing phase II detoxifying/antioxidant enzymes through the ERK/p38-Nrf2-ARE pathway in human HepG2 cells. This research indicates that apo-8'-lycopenal could have significant effects on cellular detoxification processes and antioxidant defenses (Yang et al., 2012).
properties
Molecular Formula |
C30H40O |
|---|---|
Molecular Weight |
416.6 g/mol |
IUPAC Name |
(2E,4E,6E,8E,10E,12E,14E,16E,18E)-2,6,11,15,19,23-hexamethyltetracosa-2,4,6,8,10,12,14,16,18,22-decaenal |
InChI |
InChI=1S/C30H40O/c1-25(2)14-10-17-28(5)19-12-21-29(6)20-11-18-26(3)15-8-9-16-27(4)22-13-23-30(7)24-31/h8-9,11-16,18-24H,10,17H2,1-7H3/b9-8+,18-11+,21-12+,22-13+,26-15+,27-16+,28-19+,29-20+,30-23+ |
InChI Key |
AQXFMDSHWVVBIM-DCLDNXSWSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=O)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CC=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=O)C)C)C)C |
synonyms |
apo-8'-lycopenal |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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